Cas no 14735-70-7 (3-azatricyclo[4.2.1.02?]non-7-en-4-one)

• Product Name: 3-azatricyclo[4.2.1.02?]non-7-en-4-one
• CAS No: 14735-70-7
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD18432716
• CID: 891658
• PubChem ID: 303980
• Update Time: 2025-04-19

3-azatricyclo[4.2.1.02?]non-7-en-4-one Chemical and Physical Properties

Names and Identifiers

• 3-AZA-TRICYCLO[4.2.1.0(2,5)]NON-7-EN-4-ONE
• 2-aza-3-oxotricyclo<4.2.15.8.0>non-6-ene
• diexo-3-aza-4-oxatetracyclo<4.2.1.0>non-7-ene
• diexo-3-Aza-4-oxotricyclo<4.2.1.02,5>non-7-ene
• NORBORNENE AZETIDINONE
• 4-OXO-3-AZA-TRICYCLO[4.2.1.0(2.5)]NON-7-ENE
• Cis-3-Azatricyclo[4.2.1.02,5]Non-7-En-4-One
• Cis-3-Azatricyclo[4.2.1.02,5]Non-7-En-4-One(WX106122)
• 3-azatricyclo[4.2.1.02?]non-7-en-4-one
• 3-AZATRICYCLO[4.2.1.0(2),?]NON-7-EN-4-ONE
• 3-Azatricyclo[4.2.1.0(2,5)]non-7-en-4-one, exo,exo-
• SCHEMBL49111
• 3-Azatricyclo[4.2.1.02,5]non-7-en-4-one, exo,exo-
• SY227113
• MFCD00143363
• NSC194648
• NSC-194648
• AB03866
• AKOS037655961
• 3-azatricyclo[4.2.1.0(2)]non-7-en-4-one
• W14234
• 3-azatricyclo[4.2.1.0?,?]non-7-en-4-one
• STR11647
• 3-Azatricyclo[4.2.1.02,5]non-7-en-4-one
• 14735-70-7
• DB-240853

• MDL： MFCD18432716
• Inchi： 1S/C8H9NO/c10-8-6-4-1-2-5(3-4)7(6)9-8/h1-2,4-7H,3H2,(H,9,10)
• InChI Key： WBZQHVKGKQXWMW-UHFFFAOYSA-N
• SMILES： O=C1C2C3C=CC(C3)C2N1

Computed Properties

• Exact Mass: 135.06800
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.1031 (rough estimate)
• Melting Point: 117-122 °C
• Boiling Point: 248.86°C (rough estimate)
• Refractive Index: 1.5635 (rough estimate)
• PSA: 29.10000
• LogP: 0.63570

3-azatricyclo[4.2.1.02?]non-7-en-4-one Security Information

• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams